3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3-methyl-4-nitrophenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H10N4O3/c1-9-7-10(4-5-12(9)18(19)20)14-16-13(17-21-14)11-3-2-6-15-8-11/h2-8H,1H3
• InChI Key: XLOQUHCWZZUMRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC(=NO2)C3=CN=CC=C3)[N+](=O)[O-]
• Molecular Formula: C14H10N4O3
• Molecular Weight: 282.25 g/mol

Description

3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of heterocyclic compounds and has been synthesized using several methods.

Mechanism of Action

The mechanism of action of 3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, studies have suggested that the compound may act by inhibiting various enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer progression.
Biochemical and Physiological Effects
3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines and reduce inflammation in macrophages. In vivo studies have shown that the compound can reduce tumor growth and improve survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its high selectivity and sensitivity for detecting NO. The compound has been shown to be non-toxic and can be used in living cells and tissues without affecting their viability.
However, one of the limitations of using 3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is its low solubility in water, which can limit its use in aqueous solutions. Additionally, the compound's mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

The potential applications of 3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine in scientific research are vast, and several future directions can be explored. One of the directions is the development of new drugs based on the compound's structure and properties. Another direction is the use of the compound in the development of new imaging techniques for detecting NO in living cells and tissues. Additionally, the compound's mechanism of action can be further investigated to better understand its potential applications in disease treatment and prevention.
Conclusion
In conclusion, 3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a promising compound with several potential applications in scientific research. Its high selectivity and sensitivity for detecting NO make it a useful tool for monitoring NO levels in living cells and tissues. The compound's antimicrobial, anticancer, and anti-inflammatory properties make it a promising candidate for drug development. However, further research is needed to fully understand its mechanism of action and potential applications in disease treatment and prevention.

Synthesis Methods

The synthesis of 3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been achieved using various methods. One of the commonly used methods involves the reaction of 3-methyl-4-nitrobenzoic acid hydrazide with pyridine-3-carboxylic acid in the presence of phosphorous oxychloride. The resulting product is then treated with sodium hydroxide to obtain 3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine. Other methods involve the use of different reagents and solvents, but the overall reaction mechanism remains similar.

Scientific Research Applications

3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has several potential applications in scientific research. One of the significant applications is its use as a fluorescent probe for detecting nitric oxide (NO) in biological systems. The compound has been shown to selectively react with NO and emit fluorescence, making it a useful tool for monitoring NO levels in living cells and tissues.
Another potential application of 3-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is in the development of new drugs for the treatment of various diseases. The compound has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory properties, making it a promising candidate for drug development.